Cas no 856073-37-5 (2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one
• CAS No: 856073-37-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 717498
• PubChem ID: 58065625
• Update Time: 2025-10-29

2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(3-hydroxy-4-methylphenyl)-
• Propiophenone, -alpha--amino-3-hydroxy-4-methyl-, -HCl (3CI)
• Propiophenone, -alpha--amino-3-hydroxy-4-methyl-, -HCl (3CI)
• 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one

• Inchi： 1S/C10H13NO2/c1-6-3-4-8(5-9(6)12)10(13)7(2)11/h3-5,7,12H,11H2,1-2H3
• InChI Key： PHZIQXMKUCVZTI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(O)=C1)(=O)C(N)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one

2-Amino-1-(3-Hydroxy-4-Methylphenyl)propan-1-one (CAS No. 856073-37-5): A Comprehensive Overview

2-Amino-1-(3-hydroxy-4-methylphenyl)propan-1-one (CAS No. 856073-37-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name, 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one, is a derivative of phenylalanine and exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The molecular structure of 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one consists of a phenyl ring substituted with a hydroxyl group at the 3-position and a methyl group at the 4-position, attached to a propanone moiety with an amino group at the 2-position. This arrangement confers the compound with both aromatic and amine functionalities, which are crucial for its biological activity and reactivity.

Recent studies have highlighted the potential of 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

The pharmacokinetic properties of 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. Furthermore, its low toxicity and high safety margin have been confirmed in preclinical studies, enhancing its potential as a drug candidate.

In the realm of drug discovery, 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one has been used as a lead compound for the development of novel therapeutics. Structure-based drug design approaches have been employed to optimize its structure for improved potency and selectivity. For instance, modifications to the phenyl ring or the amino group have led to derivatives with enhanced biological activity and reduced side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one in various disease models. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. These findings underscore the therapeutic potential of this compound and warrant further investigation.

Beyond its therapeutic applications, 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one has also found use in chemical synthesis and materials science. Its unique chemical properties make it a valuable building block for the synthesis of more complex molecules, including polymers and advanced materials. Recent advancements in green chemistry have also explored the use of this compound as a sustainable alternative to traditional reagents.

In conclusion, 2-amino-1-(3-hydroxy-4-methylphenyl)propan-1-one (CAS No. 856073-37-5) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further development and application. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.